Barium diicosanoate

• CAS No.: 2636-14-8
• Molecular Formula: C40H78BaO4
• Molecular Weight: 760.4 g/mol
• IUPAC Name: barium(2+);icosanoate
• InChI: InChI=1S/2C20H40O2.Ba/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22;/h2*2-19H2,1H3,(H,21,22);/q;;+2/p-2
• InChI Key: OWILMSYOGSOBBZ-UHFFFAOYSA-L
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCCCC(=O)[O-].[Ba+2]
• Related CAS: 506-30-9 (Parent)

Description

Barium diicosanoate (CAS 2636-14-8) is a metal carboxylate compound formed by the reaction of barium ions with a long-chain fatty acid. While the exact structural interpretation of "diicosanoate" remains ambiguous due to conflicting CAS entries in the literature, it is most commonly associated with docosanoic acid (C22H44O2), where barium (Ba²⁺) binds to two carboxylate anions . The molecular formula is hypothesized as Ba(C22H43O2)2, though further clarification is required to resolve discrepancies with the CAS registry (e.g., 2636-16-0 for docosanoic acid barium salt (2:1)) . This compound is theorized to exhibit properties typical of long-chain metal carboxylates, including high thermal stability, water insolubility, and applications in polymer stabilization or lubricant formulations.

Preparation Methods

Synthetic Routes and Reaction Conditions: Barium diicosanoate can be synthesized through the reaction of barium hydroxide with icosanoic acid. The reaction typically involves heating the mixture to facilitate the formation of the barium salt. The general reaction can be represented as follows:

$$2C_{20}H_{40}O_2 + Ba(OH)_2 \rightarrow (C_{20}H_{39}O_2)_2Ba + 2H_2O$$2C20​H40​O2​+Ba(OH)2​→(C20​H39​O2​)2​Ba+2H2​O

In this reaction, icosanoic acid reacts with barium hydroxide to form this compound and water.

Industrial Production Methods: Industrial production of this compound involves similar synthetic routes but on a larger scale. The process includes the careful control of reaction conditions such as temperature, pressure, and reactant concentrations to ensure high yield and purity of the final product. The use of advanced equipment and techniques, such as continuous flow reactors, can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: Barium diicosanoate can undergo various chemical reactions, including:

Oxidation: this compound can be oxidized under specific conditions to form barium carbonate and other oxidation products.

Reduction: Reduction reactions involving this compound are less common but can occur under specific conditions.

Substitution: this compound can participate in substitution reactions where the icosanoate groups are replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate. The reaction conditions typically involve elevated temperatures and controlled pH levels.

Reduction: Reducing agents such as lithium aluminum hydride can be used under anhydrous conditions.

Substitution: Substitution reactions may involve reagents like alkyl halides or acyl chlorides under appropriate conditions.

Major Products:

Oxidation: Major products include barium carbonate and various oxidized organic compounds.

Reduction: Reduction products are less common but may include partially reduced barium salts.

Substitution: Substitution reactions yield barium salts with different organic groups attached.

Scientific Research Applications

Chemistry: Barium diicosanoate is used as a precursor in the synthesis of other barium-containing compounds. It is also employed in various chemical reactions to study the behavior of barium carboxylates.

Biology: In biological research, this compound is used to investigate the effects of barium ions on biological systems. It can serve as a model compound to study the interactions between barium and biological molecules.

Industry: this compound finds applications in the production of lubricants, plasticizers, and stabilizers. It is also used in the manufacturing of certain types of coatings and paints due to its unique properties.

Mechanism of Action

The mechanism of action of barium diicosanoate involves the interaction of barium ions with various molecular targets. Barium ions can interact with biological membranes, proteins, and enzymes, affecting their function. The exact pathways and molecular targets depend on the specific application and conditions under which this compound is used.

Comparison with Similar Compounds

Comparison with Similar Barium Carboxylates

Barium diicosanoate belongs to a broader class of barium salts derived from saturated fatty acids. Key comparisons with structurally analogous compounds are outlined below:

Table 1: Comparative Analysis of Barium Carboxylates

Compound Name	CAS Number	Molecular Formula*	Chain Length	Functional Group	Potential Applications
This compound	2636-14-8	Ba(C22H43O2)2	C22	Carboxylate	Polymer stabilizers, lubricants
Barium tetracosanoate	2636-17-1	Ba(C24H47O2)2	C24	Carboxylate	High-temperature lubricants
Barium heptadecanoate	2636-18-2	Ba(C17H33O2)2	C17	Carboxylate	Surfactants, corrosion inhibitors
Barium epoxyoctadecanoate	26264-65-3	Ba(C18H33O3)2	C18	Epoxy-carboxylate	Reactive modifiers in polymers

*Molecular formulas are inferred from chain lengths and barium’s +2 charge.

Key Findings:

Chain Length and Thermal Stability: Longer alkyl chains (e.g., C24 in tetracosanoate) enhance van der Waals interactions, increasing melting points and thermal stability compared to shorter chains (e.g., C17 in heptadecanoate) . This compound (C22) likely bridges this range, offering moderate stability for industrial applications.

Solubility and Compatibility: Longer-chain carboxylates (C22–C24) exhibit greater hydrophobicity, improving compatibility with nonpolar matrices (e.g., polyethylene) but reducing dispersibility in aqueous systems.

Biological Activity

Barium diicosanoate is a barium salt of a long-chain fatty acid, specifically derived from docosanoic acid (also known as behenic acid). This compound has garnered interest in various fields, including materials science and biomedicine, due to its unique properties and potential applications. This article explores the biological activity of this compound, focusing on its physiological effects, toxicity, and relevant case studies.

• Chemical Formula: C40H78BaO4
• Molecular Weight: 658.0 g/mol
• Structure: this compound consists of a barium ion (Ba²⁺) coordinated to two molecules of docosanoate.

Barium ions can interact with biological systems in ways that mimic calcium, leading to various physiological effects. This interaction is particularly significant in the nervous system and muscle tissues where calcium plays a critical role in neurotransmitter release and muscle contraction.

Biological Effects

• Calcium Replacement:
  • Barium can substitute for calcium in biological processes, particularly affecting neurotransmitter release. This substitution can lead to altered physiological responses, such as changes in heart rhythm and muscle contraction efficiency .
• Toxicity:
  • Exposure to barium compounds has been associated with several adverse health effects. In animal studies, barium ingestion led to gastrointestinal irritation, decreased body weight, and kidney damage . High concentrations can cause severe respiratory issues if aspirated, as demonstrated in clinical case studies where patients developed chemical pneumonitis following aspiration of barium sulfate .
• Long-Term Effects:
  • A notable case study reported on an 88-year-old male who aspirated a large volume of barium sulfate. Two years post-aspiration, follow-up examinations showed residual barium deposits in the lungs despite normal plasma levels . This indicates potential long-term retention of barium in lung tissue, raising concerns about chronic respiratory issues.

Case Study 1: Barium Sulfate Aspiration

• Patient Profile: 88-year-old male with dysphagia.
• Incident: Aspiration of 250 mL barium sulfate during a swallowing study.
• Outcomes: Developed dyspnea and required oxygen therapy; follow-up revealed persistent barium in lung tissue two years later but no acute respiratory symptoms at discharge .

Case Study 2: Massive Barium Aspiration

• Patient Profile: 47-year-old female undergoing a barium swallow study.
• Incident: Massive aspiration leading to significant deposits in the trachea and lungs.
• Outcomes: Managed conservatively with no immediate complications; discharged after one week .

Toxicological Data

Study Type	Observed Effects	NOAEL (mg/kg bw/day)	LOAEL (mg/kg bw/day)
Short-term Animal Study	Intestinal swelling, organ weight changes	51.8	Not specified
Long-term Animal Study	Kidney damage, decreased survival	Not specified	Not specified
Human Exposure	Respiratory distress from aspiration	N/A	N/A